![molecular formula C14H18F3NO B6574457 4-({[3-(trifluoromethyl)phenyl]methyl}amino)cyclohexan-1-ol CAS No. 1019547-78-4](/img/structure/B6574457.png)
4-({[3-(trifluoromethyl)phenyl]methyl}amino)cyclohexan-1-ol
Description
4-({[3-(Trifluoromethyl)phenyl]methyl}amino)cyclohexan-1-ol, also known as 4-TFPC, is an organic compound that has been studied extensively for its various applications in scientific research. It was first synthesized in the laboratory in the early 2000s and has since become a popular tool for scientists in a variety of fields. This compound is known for its unique properties, such as its high solubility in water and its ability to act as a catalyst for a variety of reactions.
Scientific Research Applications
Antiviral Activity
The incorporation of the trifluoromethyl group has been associated with enhanced antiviral properties. For instance, molecules containing the CF₃ group have shown improved potency against reverse transcriptase enzymes, which are crucial targets for antiviral therapy . Researchers have investigated the potential of trifluoromethylcyclohexanol derivatives as antiviral agents, particularly in the context of viral infections like HIV.
Analgesic Properties
Studies have explored the analgesic potential of compounds related to trifluoromethylcyclohexanol. For example, certain derivatives exhibited significant analgesic activity, suggesting their utility in pain management . Further investigations into the mechanism of action and safety profiles are essential for clinical applications.
Electrochemical Applications
Organofluorine compounds, including those with trifluoromethyl groups, have found applications in electrochemistry. These compounds can serve as electrochromic agents, catalysts, and components in solar energy conversion systems . Trifluoromethylcyclohexanol derivatives may contribute to advancements in these fields.
Chemical Sensors
Phthalocyanines (Pcs), which often incorporate fluorine atoms, have been widely studied for various applications. These include chemical sensors, where Pcs exhibit sensitivity to specific analytes. Trifluoromethylcyclohexanol derivatives could potentially enhance the performance of such sensors .
properties
IUPAC Name |
4-[[3-(trifluoromethyl)phenyl]methylamino]cyclohexan-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18F3NO/c15-14(16,17)11-3-1-2-10(8-11)9-18-12-4-6-13(19)7-5-12/h1-3,8,12-13,18-19H,4-7,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMUSFDPQSMQUAW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NCC2=CC(=CC=C2)C(F)(F)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-({[3-(Trifluoromethyl)phenyl]methyl}amino)cyclohexan-1-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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